1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-[[3-(3-methoxyphenyl)-1,2-oxazol-5-yl]methyl]piperidin-4-ol
• InChI: InChI=1S/C23H25FN2O3/c1-28-20-7-3-5-18(13-20)22-14-21(29-25-22)15-23(27)8-10-26(11-9-23)16-17-4-2-6-19(24)12-17/h2-7,12-14,27H,8-11,15-16H2,1H3
• InChI Key: OZYGHXSISCOVBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=C2)CC3(CCN(CC3)CC4=CC(=CC=C4)F)O
• Molecular Formula: C23H25FN2O3
• Molecular Weight: 396.5 g/mol

Description

1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol, also known as FLB-457, is a chemical compound that belongs to the class of atypical antipsychotic drugs. It has been widely studied for its potential use in the treatment of schizophrenia and other psychotic disorders.

Mechanism of Action

1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol acts as an antagonist at dopamine D2 and serotonin 5-HT2A receptors, which are known to be involved in the regulation of mood, behavior, and cognition. By blocking the activity of these receptors, 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol may reduce the symptoms of schizophrenia and other psychotic disorders. 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has also been found to have an inverse agonist activity at the dopamine D2 receptor, which may contribute to its ability to improve cognitive function.
Biochemical and Physiological Effects:
1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has been shown to have a dose-dependent effect on the levels of dopamine and serotonin in the brain. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has been shown to improve cognitive function in animal models of schizophrenia and other psychotic disorders.

Advantages and Limitations for Lab Experiments

1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has several advantages for use in lab experiments. It has a high affinity for dopamine D2 and serotonin 5-HT2A receptors, which makes it a useful tool for studying the role of these receptors in the pathophysiology of schizophrenia and other psychotic disorders. 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has also been found to have a low incidence of side effects, which makes it a safer alternative to other antipsychotic drugs.
However, 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol also has some limitations for use in lab experiments. It has a relatively short half-life, which may make it difficult to maintain consistent levels in the blood and brain. 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol also has a high degree of lipophilicity, which may affect its distribution and metabolism in the body.

Future Directions

There are several future directions for research on 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol. One area of interest is the development of new analogs with improved pharmacokinetic properties and receptor selectivity. Another area of interest is the investigation of 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol's potential use in the treatment of other neurological and psychiatric disorders, such as depression and anxiety. Finally, further research is needed to elucidate the precise mechanisms of action of 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol and its effects on neuronal function and plasticity.

Synthesis Methods

1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol can be synthesized using a multi-step process involving the reaction of 3-fluorobenzylamine with 3-(3-methoxyphenyl)-5-isoxazolecarboxaldehyde, followed by reduction and subsequent reaction with piperidine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has been extensively studied for its potential use in the treatment of schizophrenia and other psychotic disorders. It has been shown to have a high affinity for dopamine D2 and serotonin 5-HT2A receptors, which are known to be involved in the pathophysiology of these disorders. 1-(3-fluorobenzyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol has also been found to have a low affinity for other receptors, such as alpha-adrenergic, histaminergic, and muscarinic receptors, which may contribute to its low incidence of side effects.